Cas no 633700-70-6 (Benzoic acid, 4-bromo-, 4-hydroxyphenyl ester)

• Product Name: Benzoic acid, 4-bromo-, 4-hydroxyphenyl ester
• CAS No: 633700-70-6
• MF: C₁₃H₉BrO₃
• MW: 293.112763166428
• CID: 1657094
• Update Time: 2024-09-12

Benzoic acid, 4-bromo-, 4-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-, 4-hydroxyphenyl ester

• Inchi： 1S/C13H9BrO3/c14-10-3-1-9(2-4-10)13(16)17-12-7-5-11(15)6-8-12/h1-8,15H
• InChI Key： MNOZJWPXMFQEMG-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C(O)C=C1)(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 291.97347

Experimental Properties

• Density: 1.563±0.06 g/cm3(Predicted)
• Boiling Point: 433.3±30.0 °C(Predicted)
• PSA: 46.53
• pka: 9.27±0.15(Predicted)